![molecular formula C20H26N2O3S B3506048 3-{[(2,5-dimethylphenyl)amino]sulfonyl}-N-isobutyl-4-methylbenzamide](/img/structure/B3506048.png)
3-{[(2,5-dimethylphenyl)amino]sulfonyl}-N-isobutyl-4-methylbenzamide
Overview
Description
3-{[(2,5-dimethylphenyl)amino]sulfonyl}-N-isobutyl-4-methylbenzamide, commonly known as DASB, is a selective serotonin transporter (SERT) ligand. It is widely used in scientific research to study the role of SERT in various physiological and pathological conditions.
Mechanism of Action
DASB binds selectively to 3-{[(2,5-dimethylphenyl)amino]sulfonyl}-N-isobutyl-4-methylbenzamide and inhibits the reuptake of serotonin from the synaptic cleft into presynaptic neurons. This leads to an increase in the extracellular concentration of serotonin and enhances its signaling in the brain and other tissues. DASB also binds to other targets, such as sigma-1 receptors, but its affinity for 3-{[(2,5-dimethylphenyl)amino]sulfonyl}-N-isobutyl-4-methylbenzamide is much higher.
Biochemical and Physiological Effects:
DASB has been shown to have a wide range of biochemical and physiological effects. It has been implicated in the regulation of mood, anxiety, appetite, and other behaviors. It has also been linked to the pathogenesis of various neuropsychiatric disorders, such as depression, anxiety disorders, and autism spectrum disorders. DASB has been shown to modulate the activity of various neurotransmitter systems, including serotonin, dopamine, and norepinephrine.
Advantages and Limitations for Lab Experiments
DASB has several advantages for lab experiments. It is a highly selective and potent 3-{[(2,5-dimethylphenyl)amino]sulfonyl}-N-isobutyl-4-methylbenzamide ligand, which allows for accurate quantification of 3-{[(2,5-dimethylphenyl)amino]sulfonyl}-N-isobutyl-4-methylbenzamide density and distribution in various tissues. It is also stable and easy to handle, which makes it suitable for use in PET and SPECT imaging studies. However, DASB has some limitations as well. It has a short half-life, which limits its use in longitudinal studies. It also has low brain penetration, which makes it less suitable for studying 3-{[(2,5-dimethylphenyl)amino]sulfonyl}-N-isobutyl-4-methylbenzamide function in the brain.
Future Directions
There are several future directions for DASB research. One area of interest is the role of 3-{[(2,5-dimethylphenyl)amino]sulfonyl}-N-isobutyl-4-methylbenzamide in the pathogenesis of neuropsychiatric disorders, such as depression and anxiety disorders. Another area of interest is the development of new 3-{[(2,5-dimethylphenyl)amino]sulfonyl}-N-isobutyl-4-methylbenzamide ligands with improved pharmacokinetic properties and higher brain penetration. Additionally, DASB could be used to study the effects of drugs and other compounds on 3-{[(2,5-dimethylphenyl)amino]sulfonyl}-N-isobutyl-4-methylbenzamide function and expression, which could lead to the development of new therapeutic agents for neuropsychiatric disorders.
Scientific Research Applications
DASB is widely used in scientific research to study the role of 3-{[(2,5-dimethylphenyl)amino]sulfonyl}-N-isobutyl-4-methylbenzamide in various physiological and pathological conditions. It is used as a radioligand in positron emission tomography (PET) and single-photon emission computed tomography (SPECT) imaging to quantify the density and distribution of 3-{[(2,5-dimethylphenyl)amino]sulfonyl}-N-isobutyl-4-methylbenzamide in the brain and other tissues. It is also used to study the effects of drugs and other compounds on 3-{[(2,5-dimethylphenyl)amino]sulfonyl}-N-isobutyl-4-methylbenzamide function and expression.
properties
IUPAC Name |
3-[(2,5-dimethylphenyl)sulfamoyl]-4-methyl-N-(2-methylpropyl)benzamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H26N2O3S/c1-13(2)12-21-20(23)17-9-8-16(5)19(11-17)26(24,25)22-18-10-14(3)6-7-15(18)4/h6-11,13,22H,12H2,1-5H3,(H,21,23) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RVEHRHXDSQKGAG-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)C)NS(=O)(=O)C2=C(C=CC(=C2)C(=O)NCC(C)C)C | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H26N2O3S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
374.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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